6-[(Dimethylamino)methyl]pyridin-3-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 6-[(dimethylamino)methyl]pyridin-3-amine
• InChI: InChI=1S/C8H13N3/c1-11(2)6-8-4-3-7(9)5-10-8/h3-5H,6,9H2,1-2H3
• InChI Key: PMHRBMNBPLVBOE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NC=C(C=C1)N

Description

6-[(Dimethylamino)methyl]pyridin-3-amine is a pyridine derivative featuring a dimethylamino-methyl substituent at the 6-position and an amine group at the 3-position. The dimethylamino group enhances basicity and solubility, while the pyridine core provides a rigid aromatic scaffold for molecular interactions.

Comparison with Similar Compounds

Structural and Electronic Differences

• 6-Methylpyridin-3-amine : The methyl group is electron-donating, increasing electron density on the pyridine ring. Its crystal structure reveals intermolecular N–H···N hydrogen bonds, enhancing stability .
• 6-Methoxypyridin-3-amine : The methoxy group is strongly electron-donating, further polarizing the ring. This compound is often used as a precursor for coupling reactions .
• 6-(Difluoromethyl)pyridin-3-amine HCl: The electronegative difluoromethyl group reduces basicity (pKa ~5–6) compared to dimethylamino derivatives, making it more suited for acidic environments .
• For example, azetidine-containing analogs are explored in Alzheimer’s disease research due to their ability to chelate metal ions .

Physicochemical Properties

• Solubility: The dimethylamino group in 6-[(Dimethylamino)methyl]pyridin-3-amine increases water solubility compared to methyl or methoxy analogs.
• Basicity: The tertiary amine (pKa ~8–9) in dimethylamino derivatives facilitates protonation at physiological pH, enhancing membrane permeability .
• Lipophilicity (logP): 6-Methylpyridin-3-amine: ~0.5 (moderate lipophilicity) 6-[(Dimethylamino)methyl]pyridin-3-amine: ~1.2 (balanced lipophilicity) 6-Methoxypyridin-3-amine: ~0.3 (high polarity) .